![molecular formula C15H13FN4O B2739081 2-(4-fluorophenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide CAS No. 1797085-67-6](/img/structure/B2739081.png)
2-(4-fluorophenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-fluorophenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide, also known as FP-PA, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have shown promising results in various biological activities.
Scientific Research Applications
Radioligand Development for PET Imaging
A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including a compound designed with a fluorine atom for labeling with fluorine-18, has been developed for in vivo imaging using positron emission tomography (PET). This development aims to enhance the selective imaging of the translocator protein (18 kDa), potentially contributing to the diagnosis and research of various neurological disorders (Dollé et al., 2008).
Inhibition of Phosphodiesterase for Cognitive Impairment Treatment
Research into 3-aminopyrazolo[3,4-d]pyrimidinones has led to the discovery of potent and selective inhibitors of phosphodiesterase 1 (PDE1), with one clinical candidate showing potential for treating cognitive deficits associated with neurodegenerative and neuropsychiatric diseases. This includes applications for conditions like schizophrenia and Alzheimer's disease, highlighting the compound's significance in central nervous system disorder therapies (Li et al., 2016).
Antitumor and Antimicrobial Activities
Substituted pyrazoles, derived from enaminones, have shown significant antitumor and antimicrobial activities. This discovery opens pathways for developing new therapeutic agents that could offer alternative treatments for cancer and bacterial infections, showcasing the versatility of pyrazolo[1,5-a]pyrimidin-6-yl acetamide derivatives in medicinal chemistry (Riyadh, 2011).
Development of Peripheral Benzodiazepine Receptor Ligands
Studies on 2-phenylpyrazolo[1,5-a]pyrimidin-3-yl acetamides have led to the synthesis of new compounds with high affinity for the Peripheral Benzodiazepine Receptor (PBR). These findings are crucial for developing drugs that target PBR, which is implicated in various physiological and pathological processes, including inflammation, cancer, and neurodegeneration (Selleri et al., 2005).
properties
IUPAC Name |
2-(4-fluorophenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN4O/c1-10-6-14-17-8-13(9-20(14)19-10)18-15(21)7-11-2-4-12(16)5-3-11/h2-6,8-9H,7H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWETZJDCYQZQLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=NC2=C1)NC(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.